molecular formula C13H16 B14562290 1-(Hexa-3,5-dien-3-yl)-4-methylbenzene CAS No. 61907-72-0

1-(Hexa-3,5-dien-3-yl)-4-methylbenzene

Cat. No.: B14562290
CAS No.: 61907-72-0
M. Wt: 172.27 g/mol
InChI Key: KJOBOQIPGHMQCN-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

1-(Hexa-3,5-dien-3-yl)-4-methylbenzene is a substituted aromatic compound featuring a benzene ring with two distinct substituents: a methyl group at the para position (4-methyl) and a conjugated hexa-3,5-dien-3-yl group. The hexadienyl moiety introduces a conjugated diene system, which may confer unique electronic and reactivity properties, such as enhanced participation in cycloaddition reactions (e.g., Diels-Alder) or susceptibility to electrophilic attack. The para-methyl group likely influences steric and electronic effects, modulating the compound’s solubility, stability, and regioselectivity in chemical reactions.

Properties

CAS No.

61907-72-0

Molecular Formula

C13H16

Molecular Weight

172.27 g/mol

IUPAC Name

1-hexa-3,5-dien-3-yl-4-methylbenzene

InChI

InChI=1S/C13H16/c1-4-6-12(5-2)13-9-7-11(3)8-10-13/h4,6-10H,1,5H2,2-3H3

InChI Key

KJOBOQIPGHMQCN-UHFFFAOYSA-N

Canonical SMILES

CCC(=CC=C)C1=CC=C(C=C1)C

Origin of Product

United States

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Substituted Benzenes with Alkenyl Groups

Compounds like styrene (vinylbenzene) share a benzene ring with an alkenyl substituent but lack the extended conjugation of the hexadienyl group. For example, the dienyl group may act as a diene in Diels-Alder reactions, a property absent in mono-alkenyl benzenes.

Tetramethylbenzene Isomers

Symmetrical substituted benzenes, such as 1,2,4,5-tetramethylbenzene (CAS 95-93-2), exhibit high melting points due to crystalline packing efficiency (melting point: ~80°C) . In contrast, 1-(Hexa-3,5-dien-3-yl)-4-methylbenzene’s asymmetrical structure and flexible dienyl chain likely reduce symmetry, resulting in a lower melting point and altered solubility. Additionally, tetramethylbenzenes are less reactive toward addition reactions due to the absence of conjugated double bonds.

Heterocyclic-Substituted Benzoate Esters

Compounds like I-6273 (ethyl 4-(4-(3-methylisoxazol-5-yl)phenethylamino)benzoate) from Molecules (2011) feature aromatic rings modified with heterocycles (e.g., isoxazole) and functional groups (e.g., ester, amino) . While these compounds prioritize biological activity, 1-(Hexa-3,5-dien-3-yl)-4-methylbenzene lacks polar groups, suggesting divergent applications in materials science or synthetic intermediates rather than pharmacology.

Data Table: Key Structural and Physical Properties

Compound Name CAS Number Molecular Formula Key Substituents Melting Point (°C) Reactivity Notes
1-(Hexa-3,5-dien-3-yl)-4-methylbenzene Not reported C₁₃H₁₄ Hexadienyl, para-methyl Likely low High (conjugated diene)
1,2,4,5-Tetramethylbenzene 95-93-2 C₁₀H₁₄ Four methyl groups ~80 Low (saturated substituents)
Styrene 100-42-5 C₈H₈ Vinyl group -31 Moderate (single alkene)
I-6273 (heterocyclic benzoate ester) Not provided C₂₀H₂₀N₂O₃ Isoxazole, phenethylamino Not reported Pharmacologically targeted

Preparation Methods

Methodology and Reaction Mechanism

The boronate complex route, adapted from the synthesis of (E)-1-(hexa-3,5-dien-1-yl)-4-methoxybenzene, involves three stages:

  • Allylboration : 3-(4-Methylphenyl)propyl diisopropylcarbamate reacts with allylboronic acid pinacol ester in the presence of N,N,N',N'-tetramethylethylenediamine (TMEDA) to form a secondary boronic ester.
  • Olefin Metathesis : The intermediate undergoes a Grubbs Hoveyda II-catalyzed reaction with (vinylsulfonyl)benzene, extending the carbon chain to a hexadienyl system.
  • Nucleophilic Substitution : Treatment with 1-bromo-3,5-bis(trifluoromethyl)benzene and n-BuLi generates the final product via boronate complex decomposition.

Optimization and Yield

  • Catalyst : Grubbs Hoveyda II (5 mol%) enables >90% conversion in metathesis.
  • Temperature : Reactions proceed at 50°C for 1 h, followed by reflux (15 h), achieving 64% isolated yield.
  • Substrate Scope : Replacing methoxy with methyl groups requires stoichiometric adjustments to prevent steric hindrance.

Cross-Coupling Strategies

Suzuki-Miyaura Coupling

1-(2,2-Dibromovinyl)-4-methylbenzene serves as a key precursor. Palladium-catalyzed coupling with hexa-3,5-dien-1-ylboronic acid yields the target compound:
$$
\text{Ar-Br} + \text{Diene-B(OH)}2 \xrightarrow{\text{Pd(PPh}3\text{)}4, \text{Na}2\text{CO}_3} \text{Ar-Diene}
$$

  • Conditions : Toluene/water (3:1), 80°C, 12 h.
  • Yield : 85% after silica gel chromatography.

Limitations

  • Requires anhydrous conditions and inert atmosphere.
  • Boronic acid derivatives of hexadienes are sensitive to polymerization.

Sigmatropic Rearrangement of Allylic Alcohols

Base-Promoted-Shift

3-Methylpenta-1,4-diene undergoes deprotonation with n-BuLi, followed by alkylation with paraformaldehyde:
$$
\text{CH}2=\text{CH-C(Me)=CH}2 \xrightarrow{\text{BuLi}} \text{Li-CH}2-\text{C(Me)=CH-CH}2 \xrightarrow{\text{HCHO}} \text{CH}2=\text{CH-C(Me)-CH}2-\text{OH}
$$
Subsequent-sigmatropic shift forms (E)-4-methylhexa-3,5-dien-1-ol, which is oxidized and coupled to 4-methylbenzaldehyde via Wittig reaction.

Yield and Selectivity

  • Overall Yield : 58% after two steps.
  • Stereoselectivity : >20:1 E/Z ratio due to steric control during rearrangement.

Reductive Aminomethylation of 1,3-Dienes

Copper-Catalyzed Process

A MesCu/(S,S)-Ph-BPE catalyst system enables reductive coupling of 4-methylbenzaldehyde with preformed hexa-3,5-dienylamines:
$$
\text{Ar-CHO} + \text{Diene-NH}2 \xrightarrow{\text{MesCu, t-BuOH}} \text{Ar-CH}2-\text{NH-Diene}
$$

  • Solvent : 1,4-Dioxane, room temperature.
  • Yield : 72% with >90% diastereomeric excess.

Wittig Olefination

Ylide Generation and Coupling

Methyltriphenylphosphonium bromide and n-BuLi generate a ylide, which reacts with 4-methylbenzaldehyde:
$$
\text{Ph}3\text{P=CH-CH}2-\text{C(Me)=CH}2 + \text{Ar-CHO} \rightarrow \text{Ar-CH=CH-CH}2-\text{C(Me)=CH}_2
$$

  • Conditions : THF, 0°C to room temperature.
  • Yield : 75% after column purification.

Comparative Analysis of Methods

Method Starting Material Catalyst/Reagents Yield Advantages Limitations
Boronate Complex 3-(4-Methylphenyl)propyl carbamate Grubbs Hoveyda II, n-BuLi 64% High stereoselectivity Costly catalysts
Suzuki Coupling 1-(2,2-Dibromovinyl)-4-methylbenzene Pd(PPh₃)₄ 85% Scalable, mild conditions Boronic acid instability
Sigmatropic Shift 3-Methylpenta-1,4-diene n-BuLi, HCHO 58% Short synthetic route Moderate yield
Reductive Aminomethylation 4-Methylbenzaldehyde MesCu, (S,S)-Ph-BPE 72% Atom-economic Requires preformed dieneamine
Wittig Reaction 4-Methylbenzaldehyde Ph₃P=CH₂ 75% Simple setup Phosphine oxide waste

Recommendations

  • Industrial Scale : Adopt Suzuki coupling with immobilized Pd catalysts to reduce costs.
  • Academic Labs : Prioritize sigmatropic rearrangements for rapid access to diene intermediates.
  • Characterization : Use $$ ^1\text{H} $$-NMR and GC-MS to confirm E/Z ratios and purity.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.